Cas no 121285-21-0 (4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]-)
![4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]- structure](https://www.kuujia.com/scimg/cas/121285-21-0x500.png)
121285-21-0 structure
Product name:4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]-
CAS No:121285-21-0
MF:C12H15N3O2
MW:233.266402482986
CID:1211902
4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]-
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- Inchi: 1S/C12H15N3O2/c1-6(2)14-12-15-9-5-8(13)4-7(3)10(9)11(16)17-12/h4-6H,13H2,1-3H3,(H,14,15)
- InChI Key: ADIOVGWIANADRA-UHFFFAOYSA-N
- SMILES: N1C2=CC(N)=CC(C)=C2C(=O)OC=1NC(C)C
Computed Properties
- Exact Mass: 233.11655
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 428.5±55.0 °C(Predicted)
- PSA: 76.71
- pka: 3.18±0.20(Predicted)
4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]- Related Literature
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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